Cas no 1022154-78-4 ((4-Acetyl-2-fluorophenyl)boronic acid)

• Product Name: (4-Acetyl-2-fluorophenyl)boronic acid
• CAS No: 1022154-78-4
• MF: C₈H₈BFO₃
• MW: 181.956726074219
• CID: 2102065
• PubChem ID: 68668295
• Update Time: 2025-08-04

(4-Acetyl-2-fluorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-ACETYL-2-FLUOROPHENYLBORONIC ACID
• (4-acetyl-2-fluorophenyl)boronic acid
• YNBLATKPBPNJOZ-UHFFFAOYSA-N
• NE22509
• (4-Acetyl-2-fluorophenyl)boronic acid

• Inchi： 1S/C8H8BFO3/c1-5(11)6-2-3-7(9(12)13)8(10)4-6/h2-4,12-13H,1H3
• InChI Key： YNBLATKPBPNJOZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(C)=O)C=CC=1B(O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Topological Polar Surface Area: 57.5

Additional information on (4-Acetyl-2-fluorophenyl)boronic acid

Recent Advances in the Application of (4-Acetyl-2-fluorophenyl)boronic acid (CAS: 1022154-78-4) in Chemical Biology and Pharmaceutical Research

(4-Acetyl-2-fluorophenyl)boronic acid (CAS: 1022154-78-4) is a boronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. Boronic acids, in general, are known for their ability to form reversible covalent bonds with diols, making them valuable tools in drug design, sensing, and targeted delivery systems. This compound, in particular, has been explored for its unique physicochemical properties and potential therapeutic applications.

Recent studies have highlighted the role of (4-Acetyl-2-fluorophenyl)boronic acid in the development of novel proteasome inhibitors. The proteasome is a critical component of the ubiquitin-proteasome system, and its inhibition has been a promising strategy for cancer therapy. Researchers have synthesized derivatives of this boronic acid to enhance binding affinity and selectivity toward the proteasome's active sites. Preliminary results indicate that these derivatives exhibit potent inhibitory activity against the 20S proteasome, with improved pharmacokinetic profiles compared to existing inhibitors like bortezomib.

In addition to its role in proteasome inhibition, (4-Acetyl-2-fluorophenyl)boronic acid has been investigated for its utility in carbohydrate sensing and recognition. The compound's boronic acid moiety enables it to interact with saccharides, forming cyclic boronate esters. This property has been exploited in the design of fluorescent sensors for glucose detection, which could have significant implications for diabetes management. Recent work has demonstrated the compound's high selectivity for glucose over other monosaccharides, making it a promising candidate for continuous glucose monitoring systems.

Another emerging application of (4-Acetyl-2-fluorophenyl)boronic acid is in the field of targeted drug delivery. Researchers have functionalized nanoparticles with this compound to achieve site-specific release of therapeutic agents. The boronic acid group facilitates binding to glycoproteins overexpressed on the surface of certain cancer cells, enabling precise drug delivery. In vitro studies have shown enhanced cellular uptake and reduced off-target effects, suggesting potential for improved therapeutic outcomes in oncology.

Despite these promising developments, challenges remain in the optimization of (4-Acetyl-2-fluorophenyl)boronic acid-based compounds. Issues such as solubility, stability, and potential toxicity need to be addressed to fully realize their clinical potential. Ongoing research is focused on structural modifications to overcome these limitations while retaining the compound's beneficial properties. Collaborative efforts between chemists, biologists, and pharmacologists are essential to advance this field and translate these findings into practical applications.

In conclusion, (4-Acetyl-2-fluorophenyl)boronic acid (CAS: 1022154-78-4) represents a versatile scaffold with broad applicability in chemical biology and pharmaceutical research. Its unique properties enable diverse applications, from proteasome inhibition to glucose sensing and targeted drug delivery. As research continues to uncover new insights into its mechanisms and potential, this compound is poised to play an increasingly important role in the development of next-generation therapeutics and diagnostic tools.